{(3R*,4R*)-1-[4-(dimethylamino)benzoyl]-4-[(4-methylpiperazin-1-yl)methyl]pyrrolidin-3-yl}methanol

• IUPAC Name: [4-(dimethylamino)phenyl]-[(3R,4R)-3-(hydroxymethyl)-4-[(4-methylpiperazin-1-yl)methyl]pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C20H32N4O2/c1-21(2)19-6-4-16(5-7-19)20(26)24-13-17(18(14-24)15-25)12-23-10-8-22(3)9-11-23/h4-7,17-18,25H,8-15H2,1-3H3/t17-,18-/m1/s1
• InChI Key: UDVBBBRYBUJPIE-QZTJIDSGSA-N
• Canonical SMILES: CN1CCN(CC1)CC2CN(CC2CO)C(=O)C3=CC=C(C=C3)N(C)C
• Isomeric SMILES: CN1CCN(CC1)C[C@@H]2CN(C[C@@H]2CO)C(=O)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C20H32N4O2
• Molecular Weight: 360.5 g/mol

Description

Introduction The compound “{(3R*,4R*)-1-[4-(dimethylamino)benzoyl]-4-[(4-methylpiperazin-1-yl)methyl]pyrrolidin-3-yl}methanol” is involved in various chemical reactions, synthesis, and has been analyzed for its molecular structure and properties. This analysis includes the understanding of its synthesis from base chemicals, the analysis of its structure through different spectroscopic methods, and its chemical and physical properties.

Synthesis Analysis The synthesis involves multiple steps including reactions with different reagents and conditions to obtain the desired compound. In general, these processes involve the use of dimethylamino components and methanol as a solvent or reacting medium. For instance, derivatives similar to the compound of interest have been synthesized by reactions involving dimethylaminobenzohydrazide and pyridinecarboxaldehyde in methanol (Zhou, Li, & You, 2023). This suggests a potential pathway for the synthesis of similar complex structures.

Molecular Structure Analysis The molecular structure of related compounds has been extensively analyzed using spectroscopic methods such as NMR, IR, and X-ray crystallography. These analyses provide detailed information on the molecular geometry, electronic structure, and the nature of chemical bonds within the compound. For example, the crystal structure and conformational analysis of similar compounds have been performed to understand their molecular geometry (Huang et al., 2021).

Chemical Reactions and Properties This compound may participate in various chemical reactions, including hydrolysis, substitution, and coupling reactions, which can alter its structure and properties. The reactivity can be influenced by the presence of dimethylamino groups and the piperazine ring. For instance, research on similar structures has shown transformations under basic conditions and reactions with different reagents leading to new compounds (Koch, Waterman, Banks, & Streitwieser, 1990).